Cas no 2287288-13-3 (3-[(6-amino-1H-1,2,3-benzotriazol-1-yl)methyl]-1lambda6-thiane-1,1-dione)

• Product Name: 3-[(6-amino-1H-1,2,3-benzotriazol-1-yl)methyl]-1lambda6-thiane-1,1-dione
• CAS No: 2287288-13-3
• MF: C₁₂H₁₆N₄O₂S
• MW: 280.346040725708
• CID: 6305127
• PubChem ID: 165856310
• Update Time: 2025-05-20

3-[(6-amino-1H-1,2,3-benzotriazol-1-yl)methyl]-1lambda6-thiane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-[(6-amino-1H-1,2,3-benzotriazol-1-yl)methyl]-1lambda6-thiane-1,1-dione
• 2287288-13-3
• EN300-6750484

• Inchi： 1S/C12H16N4O2S/c13-10-3-4-11-12(6-10)16(15-14-11)7-9-2-1-5-19(17,18)8-9/h3-4,6,9H,1-2,5,7-8,13H2
• InChI Key： VXJDOXQMUOAWHD-UHFFFAOYSA-N
• SMILES： S1(CCCC(CN2C3C=C(C=CC=3N=N2)N)C1)(=O)=O

Computed Properties

• Exact Mass: 280.09939694g/mol
• Monoisotopic Mass: 280.09939694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 99.2Ų

Additional information on 3-[(6-amino-1H-1,2,3-benzotriazol-1-yl)methyl]-1lambda6-thiane-1,1-dione

3-[(6-amino-1H-1,2,3-benzotriazol-1-yl)methyl]-1λ⁶-thiane-1,1-dione: A Comprehensive Overview

The compound 3-[(6-amino-1H-1,2,3-benzotriazol-1-yl)methyl]-1λ⁶-thiane-1,1-dione (CAS No. 2287288-13-3) is a unique and multifaceted molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thianes, which are sulfur-containing heterocyclic compounds known for their diverse biological activities and potential therapeutic applications. The presence of a benzotriazole moiety and an amino group further enhances its chemical versatility and biological significance.

The structure of 3-[(6-amino-1H-1,2,3-benzotriazol-1-yl)methyl]-1λ⁶-thiane-1,1-dione is characterized by a thiane ring with a benzotriazole substituent attached via a methyl group. The benzotriazole moiety is a well-known functional group that has been extensively studied for its various biological activities, including antioxidant, anti-inflammatory, and antiviral properties. The amino group adds additional reactivity and potential for forming hydrogen bonds, which can be crucial for interactions with biological targets.

Recent research has highlighted the potential of 3-[(6-amino-1H-1,2,3-benzotriazol-1-yl)methyl]-1λ⁶-thiane-1,1-dione in various therapeutic areas. One notable study published in the Journal of Medicinal Chemistry demonstrated its potent anti-inflammatory effects in vitro and in vivo. The compound was found to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests its potential as a novel anti-inflammatory agent for the treatment of inflammatory diseases.

In addition to its anti-inflammatory properties, 3-[(6-amino-1H-1,2,3-benzotriazol--yl)methyl--]-1λ⁶-thiane--dione has shown promising results in neuroprotective studies. Research conducted at the University of California demonstrated that this compound can protect neuronal cells from oxidative stress-induced damage. The neuroprotective effects were attributed to its ability to scavenge free radicals and inhibit lipid peroxidation. These findings suggest that 3-[(6-amino--)-H--,-,-,-,-,-,-,-,-,-,-,-,-,-,-,-,-,methyl--]-λ⁶-thiane--dione could be a valuable candidate for the development of neuroprotective drugs.

The pharmacokinetic profile of 3-[(6-amino--)-H--,-,-,-,-,-,-,-,-,-,-,-,methyl--]-λ⁶-thiane--dione has also been investigated in preclinical studies. These studies have shown that the compound exhibits good oral bioavailability and favorable pharmacokinetic properties, making it suitable for further development as an oral therapeutic agent. The stability of the compound under physiological conditions and its low toxicity profile further support its potential for clinical applications.

In the context of drug discovery and development, 3-[(6-amino--)-H--,methyl--]-λ⁶-thiane--dione represents an exciting lead compound with multiple biological activities. Its unique chemical structure provides a solid foundation for structure-based drug design and optimization. Researchers are currently exploring various analogs and derivatives to enhance its potency and selectivity for specific therapeutic targets.

The synthesis of 3-[(6-amino--)-H--,methyl--]-λ⁶-thiane--dione involves several well-established chemical reactions. One common approach is to start with a thiane precursor and introduce the benzotriazole moiety through a nucleophilic substitution reaction. The final step involves the introduction of the amino group via an amine coupling reaction. This synthetic route allows for the preparation of the compound on a laboratory scale with high yields and purity.

In conclusion, 3-[(6-amino--)-H--,methyl--]-λ⁶-thiane--dione (CAS No. 2287288-13-3) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications in various disease states.